(1-Isopropyl-1,2,3,6-tetrahydropyridin-4-YL)boronic acid pinacol ester
Overview
Description
This compound is a boronic acid pinacol ester derivative . It is used as a reactant in various chemical reactions .
Chemical Reactions Analysis
This compound can be used as a reactant in various chemical reactions. For example, it can be used to synthesize imidazo[1,2-a]pyrazine based phosphodiesterase 10A inhibitors . It can also be used as a substrate in para-alkenylation reactions of toluene using thianthrene S-oxide and palladium catalyst .Scientific Research Applications
Suzuki-Miyaura Cross-Coupling
This compound is likely used in Suzuki-Miyaura cross-coupling reactions, which are pivotal in creating carbon-carbon bonds in organic synthesis. This reaction is widely employed in the pharmaceutical industry for the synthesis of complex molecules .
Synthesis of Inhibitors
It may be involved in the synthesis of various inhibitors, such as phosphodiesterase 10A inhibitors and KDM4/KDM5 (histone lysine demethylase families) inhibitors, which have implications in treating diseases like cancer .
Para-Alkenylation Reactions
Similar boronic acid pinacol esters are used as substrates in para-alkenylation reactions, which are useful for modifying aromatic compounds with alkenyl groups using palladium catalysts .
Drug Delivery Systems
Boronic acid pinacol esters can be functionalized to create drug delivery systems that respond to specific stimuli such as glucose or reactive oxygen species (ROS). This allows for targeted therapy and controlled release of drugs .
Neutron Capture Therapy
These compounds are considered for designing new drugs and drug delivery devices, especially as boron-carriers suitable for neutron capture therapy, a cancer treatment method .
Photodynamic Therapy (PDT)
Boronic acid pinacol esters can be used to synthesize nanophotosensitizers for ROS-sensitive PDT, which is a treatment method that uses light to activate photosensitizers to kill cancer cells .
properties
IUPAC Name |
1-propan-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26BNO2/c1-11(2)16-9-7-12(8-10-16)15-17-13(3,4)14(5,6)18-15/h7,11H,8-10H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYBDOJXCTAUOEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CCN(CC2)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26BNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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